- Radical Arylaminoformylation of Activated Alkenes to Amides Containing All-Carbon Quaternary Stereocenters, European Journal of Organic Chemistry, 2023, 26(6),
Cas no 91394-73-9 ( )
structure
Product Name:
CAS No:91394-73-9
MF:C12H10BrNO2S
MW:312.182301044464
MDL:MFCD01030655
CID:996364
PubChem ID:262257
Update Time:2024-10-26
Chemical and Physical Properties
Names and Identifiers
-
- N-(3-bromophenyl)benzenesulfonamide
- Benzenesulfonanilide, 3′-bromo- (6CI, 7CI)
- N-(3-Bromophenyl)benzenesulfonamide (ACI)
- N-(m-Bromophenyl)benzenesulfonamide
- NSC 95708
- SCHEMBL5730534
- AKOS000184788
- CS-0249576
- EN300-43977
- DA-01079
- 91394-73-9
- AG-690/11450607
- E83538
- Z45620173
- STK015320
- DTXSID10919770
- MFCD01030655
- Benzenesulfonamide, N-(3-bromophenyl)-
- NSC-95708
- BS-45243
- NSC95708
-
-
- MDL： MFCD01030655
- Inchi： 1S/C12H10BrNO2S/c13-10-5-4-6-11(9-10)14-17(15,16)12-7-2-1-3-8-12/h1-9,14H
- InChI Key： PNTFBASRFYOFKZ-UHFFFAOYSA-N
- SMILES： O=S(C1C=CC=CC=1)(NC1C=C(Br)C=CC=1)=O
Computed Properties
- Exact Mass: 310.962
- Monoisotopic Mass: 310.962
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 333
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 54.6Ų
Experimental Properties
- Density: 1.603
- Boiling Point: 421.1°C at 760 mmHg
- Flash Point: 208.5°C
- Refractive Index: 1.657
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB392812-250 mg |
N-(3-Bromophenyl)benzenesulfonamide, 95%; . |
91394-73-9 | 95% | 250mg |
€104.20 | 2023-04-25 | |
| abcr | AB392812-1 g |
N-(3-Bromophenyl)benzenesulfonamide, 95%; . |
91394-73-9 | 95% | 1g |
€163.80 | 2023-04-25 | |
| abcr | AB392812-5 g |
N-(3-Bromophenyl)benzenesulfonamide, 95%; . |
91394-73-9 | 95% | 5g |
€409.70 | 2023-04-25 | |
| eNovation Chemicals LLC | D608873-100g |
N-(3-BROMOPHENYL)BENZENESULFONAMIDE |
91394-73-9 | 95% | 100g |
$625 | 2024-08-03 | |
| eNovation Chemicals LLC | D608873-500g |
N-(3-BROMOPHENYL)BENZENESULFONAMIDE |
91394-73-9 | 95% | 500g |
$995 | 2024-08-03 | |
| eNovation Chemicals LLC | D608873-1kg |
N-(3-BROMOPHENYL)BENZENESULFONAMIDE |
91394-73-9 | 95% | 1kg |
$1350 | 2024-08-03 | |
| Enamine | EN300-43977-0.05g |
N-(3-bromophenyl)benzenesulfonamide |
91394-73-9 | 95% | 0.05g |
$45.0 | 2023-06-15 | |
| Enamine | EN300-43977-0.1g |
N-(3-bromophenyl)benzenesulfonamide |
91394-73-9 | 95% | 0.1g |
$66.0 | 2023-06-15 | |
| Enamine | EN300-43977-0.25g |
N-(3-bromophenyl)benzenesulfonamide |
91394-73-9 | 95% | 0.25g |
$96.0 | 2023-06-15 | |
| Enamine | EN300-43977-0.5g |
N-(3-bromophenyl)benzenesulfonamide |
91394-73-9 | 95% | 0.5g |
$150.0 | 2023-06-15 |
Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Pyridine ; rt; 12 h, rt
1.2 Reagents: Water ; rt
1.2 Reagents: Water ; rt
Reference
Production Method 2
Reaction Conditions
1.1 6 min
Reference
- Microwave-induced rapid access to aromatic and heteroaromatic sulfonamides under solvent-free conditions without using external base, Synthetic Communications, 2004, 34(20), 3807-3819
Production Method 3
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ; 0.5 h, rt; overnight, rt
1.2 Reagents: Sodium carbonate Solvents: Water ; rt
1.2 Reagents: Sodium carbonate Solvents: Water ; rt
Reference
- Mechanochemical Divergent Syntheses of Oxindoles and α-Arylacylamides via Controllable Construction of C-C and C-N Bonds by Copper and Piezoelectric Materials, Angewandte Chemie, 2022, 61(34),
Production Method 4
Reaction Conditions
1.1 Reagents: Potassium carbonate , Oxygen Catalysts: Cupric chloride Solvents: Dimethyl sulfoxide ; 12 h, 1 atm, 120 °C
Reference
- Copper-Promoted Desulfitative N-Arylation of Sulfonamides and Sulfoximines with Sodium Arylsulfinates, Journal of Organic Chemistry, 2017, 82(11), 5810-5818
Raw materials
Preparation Products
Related Literature
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
91394-73-9 ( ) Related Products
- 5438-94-8( )
- 174628-56-9(Benzenesulfonamide,4-amino-N-(4-amino-3,5-dibromophenyl)-)
- 648899-03-0(1-Naphthalenesulfonamide, 5-amino-N-(4-bromophenyl)-)
- 5266-63-7(Acetic acid,2-(2-cyclopropen-1-ylidene)-)
- 32857-48-0(N-(4-bromophenyl)-4-methylbenzenesulfonamide)
- 166338-06-3(3-bromo-n-phenylbenzenesulfonamide)
- 7510-48-7(Benzenesulfonamide,N-(3-bromophenyl)-4-methyl-)
- 7454-54-8(4-Bromo-N-phenylbenzenesulfonamide)
- 16468-97-6(4'-Bromo-benzenesulfonanilide)
- 21226-31-3(N-(2-bromophenyl)benzenesulfonamide)
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent